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prenylflavanone

Cat. No.: B1254976 Get Quote

Introduction

8-Prenylflavanones, such as 8-prenylnaringenin (8-PN), are a class of prenylated flavonoids

found in hops (Humulus lupulus L.) and are recognized as some of the most potent

phytoestrogens known.[1][2][3][4][5] Their presence in hops, and consequently in beer and

various dietary supplements, has led to increased interest in their potential health benefits,

including the management of menopausal symptoms and cancer chemoprevention.[6][7]

Accurate and sensitive quantification of these compounds in various matrices is crucial for

research, drug development, and quality control. This application note describes a robust and

sensitive HPLC-MS/MS method for the simultaneous quantification of 8-prenylnaringenin and

related prenylflavonoids.

Principle of the Method

This method utilizes High-Performance Liquid Chromatography (HPLC) to separate 8-

prenylflavanones from other components in a sample matrix. The separated compounds are

then introduced into a tandem mass spectrometer (MS/MS) for detection and quantification.

The high selectivity and sensitivity of MS/MS are achieved through Selected Reaction

Monitoring (SRM), where specific precursor-to-product ion transitions for each analyte are

monitored.[4][8]
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1. Sample Preparation

The choice of sample preparation protocol is critical and depends on the matrix.

a) For Biological Fluids (e.g., Human Serum, Urine):[1][6][7][8]

Enzymatic Hydrolysis (for conjugated forms): To 300 µL of serum or urine, add β-

glucuronidase/arylsulfatase and incubate to deconjugate the flavonoids.[8][9]

Liquid-Liquid Extraction (LLE):

After hydrolysis, add an internal standard (e.g., carbamazepine or 8-isopentylnaringenin).

[1][4]

Perform extraction twice with a water-immiscible organic solvent such as ethyl acetate.[9]

Combine the organic layers and evaporate to dryness under a stream of nitrogen.[9]

Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 500 µL of

methanol and water (15:85)).[9]

Filter the reconstituted sample through a 0.2 µm or 0.45 µm filter before injection.[9][10]

b) For Beer and Hop Extracts:[10][11]

Beer Samples:

Degas the beer sample by manual shaking or sonication.[11]

Dilute the sample with a mixture of HPLC solvents (e.g., 1:20 v/v with 50/50 solvent

A/solvent B).[11]

Add an internal standard.[11]

Filter the diluted sample through a 0.2 mm nylon membrane filter.[10]

Hop Extracts:

Extract the hop material with methanol or a methanol-formic acid mixture.[10]
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Filter the extract through a 0.2-mm nylon membrane filter.[10]

Spike with an internal standard and dilute as necessary before analysis.[10]

2. HPLC-MS/MS Instrumentation and Conditions

HPLC System: A UHPLC or standard HPLC system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[1][3][10][12]

Chromatographic Column: A reversed-phase C18 column (e.g., 2.1 × 50 mm, 1.8 µm particle

size) is commonly used.[13] For enantiomeric separation, a chiral column such as

Chiralpak® AD-RH can be employed.[1][2]

Mobile Phase: A gradient elution is typically used with:

Solvent A: Water with 0.1% formic acid or 10 mM ammonium formate.[1][4]

Solvent B: Acetonitrile or methanol with 0.1% formic acid.[4]

Flow Rate: Typical flow rates range from 0.5 mL/min to 0.7 mL/min.[1][4]

Injection Volume: 10-20 µL.[4][11]

Ionization Mode: Negative ion electrospray (ESI) mode generally provides lower limits of

quantification.[8] However, positive ion mode has also been successfully used.[10]

Detection: Selected Reaction Monitoring (SRM) of specific precursor and product ions for

each analyte and internal standard.

Quantitative Data
The following tables summarize typical quantitative parameters for the HPLC-MS/MS analysis

of 8-prenylflavanones.

Table 1: HPLC-MS/MS Method Parameters for 8-Prenylnaringenin (8-PN) and Related

Compounds.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Ionization
Mode

Reference

8-

Prenylnaringenin

(8-PN)

339.15 119 Negative [1][4]

6-

Prenylnaringenin

(6-PN)

339 119 Negative [4]

Isoxanthohumol

(IX)
353 119 Negative [4]

Xanthohumol

(XN)
353 119 Negative [4]

Carbamazepine

(IS)
237.15 - Positive [1]

Table 2: Linearity and Limits of Quantification (LOQ).

Analyte Matrix
Linearity
Range

LOQ Reference

8-PN (R- and S-) Rat Serum 0.05 - 75 µg/mL 0.05 µg/mL [1]

8-PN (R- and S-) Rat Urine 0.01 - 75 µg/mL 0.01 µg/mL [1]

8-PN Human Serum - 1.0 ng/mL [6][7][8]

6-PN Human Serum - 1.0 ng/mL [6][8]

Isoxanthohumol

(IX)
Human Serum - 1.0 ng/mL [6][8]

Xanthohumol

(XN)
Human Serum - 0.50 ng/mL [6][8]

Table 3: Reported Concentrations of 8-Prenylflavanones in Various Samples.
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Compound Sample Type
Concentration
Range

Reference

Isoxanthohumol Beer 0.04 - 3.44 mg/L [10]

Xanthohumol Dry-hopped Beers 0.10 - 0.18 mg/L [11]

Xanthohumol Beer 0.028 - 0.062 mg/L [14]

8-Prenylnaringenin Hops < 0.01% [11]
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Caption: Experimental workflow for HPLC-MS/MS quantification of 8-prenylflavanones.
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This detailed application note provides a comprehensive protocol for the quantification of 8-

prenylflavanones by HPLC-MS/MS, which can be adapted by researchers and professionals in

drug development and related fields for accurate and sensitive analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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